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Compound of Interest

Compound Name: alpha-Terpinene

Cat. No.: B1210023

An In-depth Technical Guide on the Core Properties, Biological Activities, and Experimental
Protocols of a-Terpinene.

This guide provides a comprehensive overview of a-Terpinene (alpha-Terpinene), a naturally
occurring monoterpene, for researchers, scientists, and professionals in drug development. It
covers its fundamental chemical and physical properties, details its significant biological
activities, and offers specific experimental protocols for its analysis and evaluation.

Core Chemical and Physical Properties

a-Terpinene is a monoterpene found in the essential oils of various plants, including tea tree,
cardamom, and marjoram.[1] Its fundamental identifiers and physicochemical properties are
summarized below.
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Property Value

CAS Number 99-86-5

Molecular Formula CioH1s

Molecular Weight 136.23 g/mol

Appearance Colorless to light yellow liquid
Odor Woody, terpene, lemon-like
Boiling Point 173-175 °C

Density 0.837 g/mL at 25 °C
Refractive Index n20/D 1.478

Flash Point 50 °C (122 °F)

Solubilit Insoluble in water; soluble in ethanol and most
olubility o
non-volatile oils.[2]

Biological Activities and Mechanisms of Action

a-Terpinene exhibits a range of biological activities, including antioxidant, anti-inflammatory,
and antimicrobial effects.

Antioxidant Activity

a-Terpinene functions as an antioxidant by scavenging free radicals. However, it is noteworthy
that a-Terpinene autoxidizes rapidly upon exposure to air, forming allylic epoxides and p-
cymene. While this rapid oxidation allows it to protect other compounds from degradation, the
oxidation products can be skin sensitizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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